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Compound of Interest

Compound Name: (2-Bromophenyl)(phenyl)methanol

CAS No.: 59142-47-1

Cat. No.: B3037768

Get Quote

Technical Monograph: (2-Bromophenyl)
(phenyl)methanol
Structure, Properties, and Synthetic Utility in Medicinal Chemistry

Executive Summary
(2-Bromophenyl)(phenyl)methanol (CAS: 59142-47-1), often referred to as 2-

bromobenzhydrol, is a critical diarylmethyl scaffold in organic synthesis. It serves as a

bifunctional building block, possessing both a reactive hydroxyl group and an ortho-bromoaryl

moiety. This dual functionality makes it a "privileged structure" for two primary applications:

Divergent Synthesis: Precursor to chiral diarylmethyl amines (antihistamines,

antidepressants) and ethers.

Annulation Chemistry: A substrate for Palladium-catalyzed intramolecular cyclization to

generate fluoren-9-ol derivatives, key components in organic light-emitting diodes (OLEDs)

and fused-ring pharmaceuticals.
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This guide provides a rigorous technical analysis of the compound's physicochemical

properties, validated synthetic protocols, and mechanistic insights into its reactivity.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
The steric bulk of the ortho-bromine atom influences the rotational barrier of the phenyl rings,

affecting both the compound's crystallization and its reactivity in metal-catalyzed cross-

couplings.

Property Value

IUPAC Name (2-Bromophenyl)(phenyl)methanol

CAS Number 59142-47-1

Molecular Formula C₁₃H₁₁BrO

Molecular Weight 263.13 g/mol

Appearance White to off-white crystalline solid

Melting Point 74–76 °C (Lit.)

Solubility
Soluble in DCM, THF, EtOAc, MeOH; Insoluble

in water

pKa (Hydroxyl) ~13.5 (Estimated)

Key Functional Groups Secondary Alcohol (Benzylic), Aryl Bromide

Validated Synthetic Protocols
Method A: Grignard Addition (Primary Route)
This route is preferred for laboratory-scale synthesis due to the availability of precursors. It

involves the nucleophilic addition of phenylmagnesium bromide to 2-bromobenzaldehyde.

Mechanism: 1,2-Addition of organometallic nucleophile to aldehyde.

Protocol
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Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and addition funnel under nitrogen atmosphere.

Reagent Preparation: Charge the flask with 2-bromobenzaldehyde (18.5 g, 100 mmol)

dissolved in anhydrous THF (50 mL). Cool to 0 °C.

Addition: Add Phenylmagnesium bromide (1.0 M in THF, 110 mL, 110 mmol) dropwise over

45 minutes.

Critical Control Point: Maintain internal temperature <10 °C to prevent side reactions (e.g.,

Wurtz coupling or biphenyl formation).

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by

TLC (Hexane/EtOAc 4:1).

Quench: Cool to 0 °C and carefully quench with saturated aqueous NH₄Cl (50 mL).

Workup: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Hexane/EtOAc or purify via flash column chromatography

(SiO₂, 0-10% EtOAc in Hexane).

Method B: Reduction of 2-Bromobenzophenone
(Alternative)
Used when the ketone precursor is readily available or requires prior functionalization.

Protocol
Dissolve 2-bromobenzophenone (2.61 g, 10 mmol) in Methanol (30 mL).

Add Sodium Borohydride (NaBH₄, 0.57 g, 15 mmol) portion-wise at 0 °C.

Stir at room temperature for 1 hour.

Quench with water, evaporate methanol, and extract with DCM. Yields are typically

quantitative (>95%).
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Synthesis Workflow Visualization
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Figure 1: Comparative synthetic routes showing Grignard addition (top) and Ketone reduction

(bottom).

Reactivity Profile & Mechanistic Insights[5]
The utility of (2-Bromophenyl)(phenyl)methanol lies in its ability to undergo orthogonal

transformations at the alcohol and the bromide positions.

Intramolecular Pd-Catalyzed Cyclization (Fluorene
Synthesis)
The most sophisticated application of this scaffold is the synthesis of Fluoren-9-ol via

Palladium-catalyzed intramolecular C-H activation (Heck-type or C-H arylation).

Mechanism: Oxidative addition of Pd(0) into the C-Br bond, followed by electrophilic

palladation of the pendant phenyl ring (or carbopalladation if an alkene is present), and

reductive elimination.

Conditions: Pd(OAc)₂, PPh₃, K₂CO₃, DMF, 100 °C.

Significance: This reaction constructs the fluorene core, a fundamental unit in conductive

polymers and OLED materials.

Chemoselective Oxidation
The benzylic alcohol can be oxidized back to 2-bromobenzophenone using mild oxidants like

PCC, Dess-Martin Periodinane, or MnO₂. This is useful if the alcohol was used as a protecting
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group for the ketone during other transformations.

Substitution (SN1)
Treatment with SOCl₂ or PBr₃ converts the alcohol to the corresponding 2-bromobenzhydryl

halide, a highly reactive electrophile used to alkylate amines (synthesizing antihistamine

analogs) or thiols.

Cyclization Mechanism Visualization
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Figure 2: Catalytic cycle for the intramolecular cyclization to Fluoren-9-ol.

Pharmaceutical & Material Applications[8][9][10]
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Medicinal Chemistry (Diarylmethyl Scaffold)
The diarylmethyl moiety is pharmacophore found in numerous histamine H1 antagonists and

anticholinergics.

Precursor Utility: The 2-bromo group allows for late-stage diversification. For example, it can

be converted to a nitrile (precursor to amidines) or cross-coupled to add heteroaryl groups,

modifying the lipophilicity and potency of the drug candidate.

Chiral Resolution: The racemic alcohol can be resolved using chiral HPLC or enzymatic

esterification to yield enantiopure building blocks for asymmetric synthesis.

Materials Science (OLEDs)[8][9][10]
Fluorene Derivatives: As detailed in Section 4.1, this compound is a direct precursor to 9-

substituted fluorenes. These rigid, planar systems are essential for blue-light-emitting

materials due to their high quantum efficiency and thermal stability.

Analytical Characterization
To validate the synthesis, the following spectral signatures should be observed:

¹H NMR (400 MHz, CDCl₃):

δ 6.0–6.2 ppm (s, 1H): Characteristic singlet for the benzylic methine proton (CH-OH).

δ 2.5–3.0 ppm (br s, 1H): Hydroxyl proton (exchangeable with D₂O).

δ 7.1–7.6 ppm (m, 9H): Aromatic protons. Look for the distinct splitting of the ortho-bromo

ring protons (typically downfield doublet for the proton ortho to Br).

¹³C NMR:

δ ~74 ppm: Benzylic carbinol carbon.

δ ~122 ppm: Aromatic C-Br carbon (distinctive quaternary signal).

IR Spectroscopy:
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3300–3400 cm⁻¹: Broad O-H stretch.

~600–700 cm⁻¹: C-Br stretch.

Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin.

Storage: Store in a cool, dry place. While relatively stable, it should be kept away from strong

oxidizing agents.

Disposal: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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